Cas no 1935594-72-1 (2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde)
2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxaldehyde, tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-
- 2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde
-
- Inchi: 1S/C9H12N2O2/c1-11-5-8(4-10-11)9-7(6-12)2-3-13-9/h4-7,9H,2-3H2,1H3
- InChI Key: RUTFIYQYMWCDQV-UHFFFAOYSA-N
- SMILES: O1CCC(C=O)C1C1=CN(C)N=C1
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 334.6±42.0 °C(Predicted)
- pka: 1.93±0.10(Predicted)
2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-717789-0.05g |
2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde |
1935594-72-1 | 95.0% | 0.05g |
$888.0 | 2025-03-12 | |
| Enamine | EN300-717789-0.1g |
2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde |
1935594-72-1 | 95.0% | 0.1g |
$930.0 | 2025-03-12 | |
| Enamine | EN300-717789-0.25g |
2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde |
1935594-72-1 | 95.0% | 0.25g |
$972.0 | 2025-03-12 | |
| Enamine | EN300-717789-0.5g |
2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde |
1935594-72-1 | 95.0% | 0.5g |
$1014.0 | 2025-03-12 | |
| Enamine | EN300-717789-1.0g |
2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde |
1935594-72-1 | 95.0% | 1.0g |
$1057.0 | 2025-03-12 | |
| Enamine | EN300-717789-2.5g |
2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde |
1935594-72-1 | 95.0% | 2.5g |
$2071.0 | 2025-03-12 | |
| Enamine | EN300-717789-5.0g |
2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde |
1935594-72-1 | 95.0% | 5.0g |
$3065.0 | 2025-03-12 | |
| Enamine | EN300-717789-10.0g |
2-(1-methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde |
1935594-72-1 | 95.0% | 10.0g |
$4545.0 | 2025-03-12 |
2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde
Introduction to 2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde (CAS No. 1935594-72-1)
2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1935594-72-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a unique structural framework that combines a pyrazole moiety with an oxolane ring, making it a versatile intermediate in the development of novel therapeutic agents. The presence of both nitrogen and oxygen heteroatoms in its structure imparts distinct electronic and steric properties, which are highly valuable for medicinal chemistry applications.
The compound's molecular structure consists of a five-membered oxolane ring substituted with an aldehyde group at the third position and a 1-methyl-1H-pyrazole moiety at the second position. This configuration allows for facile functionalization at multiple sites, enabling chemists to design derivatives with tailored biological activities. The pyrazole ring, known for its broad spectrum of pharmacological properties, has been extensively studied in drug discovery due to its ability to interact with various biological targets, including enzymes and receptors.
In recent years, the synthesis and application of 2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde have garnered attention in academic and industrial research. Its role as a key intermediate in the preparation of bioactive molecules has been highlighted in several cutting-edge studies. For instance, researchers have utilized this compound to develop novel inhibitors targeting metabolic enzymes, which are implicated in diseases such as diabetes and obesity. The aldehyde functionality serves as a reactive handle for further derivatization, allowing for the introduction of diverse substituents that modulate binding affinity and selectivity.
One notable area of research involves the exploration of 2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde as a precursor in the synthesis of small-molecule drugs with anti-inflammatory properties. The pyrazole scaffold is well-documented for its ability to interfere with inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By incorporating this motif into more complex molecules, researchers aim to enhance therapeutic efficacy while minimizing side effects. Preliminary studies have demonstrated promising results in preclinical models, suggesting potential applications in treating chronic inflammatory disorders.
The structural versatility of 2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde also makes it an attractive candidate for exploring novel mechanisms of action. For example, its ability to cross-link with biological targets through Schiff base formation has been investigated as a strategy for developing kinase inhibitors. The aldehyde group can react with nucleophilic residues on proteins, leading to covalent binding that disrupts enzymatic activity. This approach has shown promise in targeting aberrantly active kinases involved in cancer progression, offering a new paradigm for kinase inhibition therapy.
Advances in synthetic methodologies have further facilitated the utilization of 2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde in drug discovery. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of complex derivatives with high precision. These methods allow for the introduction of functional groups at specific positions within the molecule, optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Such advancements are critical for translating laboratory discoveries into viable clinical candidates.
The compound's relevance extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. The unique combination of heteroatoms and reactive sites makes it a valuable building block for designing novel polymers and coordination complexes with specialized functions. In agrochemistry, derivatives of this compound have shown potential as herbicides or fungicides due to their ability to disrupt essential biological processes in pathogens while maintaining selectivity towards crops.
Ongoing research continues to uncover new synthetic pathways and applications for 2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde. Collaborative efforts between academia and industry are driving innovation by integrating computational modeling with experimental synthesis to accelerate the discovery process. High-throughput screening techniques combined with machine learning algorithms are being employed to identify promising derivatives rapidly, reducing the time required from bench to market.
The future prospects of this compound remain bright, with potential applications emerging across multiple disciplines. As our understanding of molecular interactions deepens, so too does the utility of intermediates like 2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde in addressing complex biological challenges. Whether through targeted drug development or broader material innovation, this versatile molecule continues to play a pivotal role in advancing scientific knowledge and technological progress.
1935594-72-1 (2-(1-Methyl-1H-pyrazol-4-yl)oxolane-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)